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Introduction

Fluensulfone is a non-fumigant nematicide belonging to the fluoroalkenyl thioether chemical
class.[1] It represents a significant advancement in the management of plant-parasitic
nematodes, including the highly damaging sting nematode (Belonolaimus longicaudatus). Its
unique mode of action, which is distinct from that of organophosphates and carbamates,
involves the disruption of nematode feeding, motility, and development across all active life
stages.[1][2][3] This document provides detailed application notes and experimental protocols
for the use of fluensulfone in managing sting nematodes in various agricultural environments,
with a focus on research and development applications. Fluensulfone has demonstrated
efficacy against a wide range of plant-parasitic nematodes, including root-knot, cyst, and lance
nematodes.[4][5]

Physicochemical Properties and Mode of Action

Fluensulfone is a water-soluble compound that moves through the soil profile with water.[6] It
possesses both contact and systemic activity, allowing for its effectiveness against nematodes
both in the soil and within plant roots.[7][8] However, the degree of systemic activity can vary
among different crop species.[6] The nematicidal effects of fluensulfone are characterized by
a gradual onset, leading to cessation of feeding, impaired motility, and developmental arrest.
Studies on the model organism Caenorhabditis elegans have shown that fluensulfone has
pleiotropic actions, inhibiting development, egg-laying, egg-hatching, feeding, and locomotion.
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[1] Importantly, it exhibits a more favorable toxicological profile with lower mammalian toxicity
compared to older classes of nematicides.[6][9]

Application Notes
Target Pest: Sting Nematode (Belonolaimus
longicaudatus)

The sting nematode is an ectoparasitic nematode that feeds on plant roots from the outside,
causing significant damage to a wide range of crops, including turfgrass, strawberries, and
potatoes.[7][10][11] It is considered one of the most damaging nematodes to turfgrass in
Florida.[7] Damage symptoms often manifest as stunted growth, chlorosis, and a reduced
ability to withstand environmental stresses.[7]

Formulations and Application Methods

Fluensulfone is available in various formulations, including emulsifiable concentrates (e.g.,
Nimitz 480 EC) and granular products (e.g., Nimitz Pro G®).[7]

Common application methods include:

» Broadcast Application: Uniform application over the entire soil surface, followed by
mechanical incorporation or irrigation to move the product into the root zone (typically 6-8
inches).[12]

o Banded Application: Application in a narrow band over the crop row, reducing the total
amount of product used per unit area. This also requires incorporation into the soil.

 Drip Irrigation (Chemigation): Application through the drip irrigation system, which allows for
precise placement and movement into the wetted zone where roots are concentrated.[6]
Studies have shown that application without immediate pulse irrigation or with a one-hour
delay before pulsing can be more effective than simultaneous application with pulse
irrigation.[6]

o Granular Spreading: Application of granular formulations using a spreader, followed by
irrigation to release the active ingredient into the soil.[7][8]
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Application Rates and Timing

Application rates can vary depending on the crop, soil type, and nematode pressure.

e General Rates: Label recommendations often range from 4 to 8 liters per hectare. The
maximum single application rate is approximately 3.84 kg a.i./ha. Another source indicates a
maximum single application of 2.5 Ibs a.i./A (approximately 2.8 kg a.i./ha).[12]

o Crop-Specific Examples:

o In potato, a preplant soil spray of fluensulfone was evaluated at 403 g a.i./treated ha.[11]
[13]

o For root-knot nematode control in onions, rates of 2.0 and 2.25 L/ha were found to be
most effective.[9]

» Timing: Fluensulfone is typically applied as a pre-plant treatment.[10] For optimal efficacy,
soil temperatures should be above 16°C, as nematodes are less active and may not readily
absorb the nematicide at lower temperatures. Research on sting nematode behavior in
turfgrass indicates that they are in the upper 4 inches of the soil profile during the early to
mid-spring, making this an ideal time for application.[14]

Data on Efficacy of Fluensulfone Against Sting and
Other Nematodes

The following tables summarize quantitative data from various studies on the efficacy of
fluensulfone.

Table 1: Efficacy of Fluensulfone in Florida Strawberry (2019-2022 Seasons)
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Treatment

Application Timing

Total Yield ( kg/ha)

Sting Nematode
Population (per 100
cm? soil)

Untreated Control

N/A

Lower than treated

Higher than treated

Fluensulfone

One week before

transplanting

Less increase than

Fluopyram

Numerically lower

than control

Fluopyram

At transplanting

Greater than

untreated control

Trend towards lower

populations

Fluensulfone +

Fluopyram

Sequential application

Greater than

untreated control

Not specified

Metam potassium

(fumigant)

Three weeks before

transplanting

Consistently higher

than control

Often higher at the

end of the season

Data adapted from a study on sting nematode management in Florida strawberries. The study

noted that while metam potassium provided the highest yields, it did not reduce end-of-season

sting nematode populations as effectively as the non-fumigant options in some cases.[10]

Table 2: Efficacy of Fluensulfone in Florida Potato (2020-2021)

Application Rate

Sting Nematode

Treatment ) Potato Yield
(a.i.ltreated ha) Abundance
Untreated Control N/A High Low
Did not consistently ]
Fluensulfone 403 g Inconsistent effect
manage
) ) Consistently
1,3-D (fumigant) 88.3 kg Consistently managed
increased
Metam potassium )
390 kg Managed abundance Phytotoxic to potato

(fumigant)

Metam potassium +

Fluensulfone

390 kg +403 g

Managed abundance

Phytotoxic to potato
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This study highlights that under the tested conditions, the fumigant 1,3-D was the most
effective treatment for both sting nematode management and yield improvement in potato.
Fluensulfone alone showed inconsistent results.[11][13]

Table 3: Efficacy of Fluensulfone against Root-Knot Nematode (M. incognita) in Onion

Nematode Population

Treatment Application Rate (L/ha) Reduction (at 30 days after
sowing)

Untreated Control N/A 0%

Fluensulfone 1.75 73.8%

Fluensulfone 2.00 90.5%

Fluensulfone 2.25 >90.5% (most effective)

This table demonstrates the dose-dependent efficacy of fluensulfone on a different nematode
species, providing a reference for its potential activity.[9]

Experimental Protocols

Protocol 1: Field Efficacy Trial of Fluensulfone for Sting
Nematode Management

1. Objective: To evaluate the efficacy of different application rates and methods of
fluensulfone for the management of sting nematodes (B. longicaudatus) on a selected crop
(e.g., turfgrass, strawberry, potato).

2. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).
e Replicates: Minimum of 4-5 replicates per treatment.

» Plot Size: Dependent on crop and application equipment, but should be sufficient to minimize
edge effects (e.g., 2m x 5m for turfgrass).
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. Treatments:

Untreated Control.

Fluensulfone - Rate 1 (e.g., 2.0 kg a.i./ha) - Broadcast application.

Fluensulfone - Rate 2 (e.g., 3.0 kg a.i./ha) - Broadcast application.

Fluensulfone - Rate 2 (e.g., 3.0 kg a.i./ha) - Drip irrigation.

Positive Control (Standard Nematicide, e.g., 1,3-D for potato).[11][13]

. Site Selection and Preparation:

Select a field with a known history of sting nematode infestation and uniform soil type.

Conduct pre-treatment soil sampling to confirm nematode population densities are above the
economic threshold.

Prepare the land according to standard practices for the chosen crop.

. Application of Treatments:

Calibrate all application equipment (sprayers, spreaders, drip systems) prior to use.

Apply treatments as per the experimental design. For soil-applied treatments, incorporate
into the top 6-8 inches of soil using a tiller or sufficient irrigation immediately after application.
[12]

Record environmental conditions at the time of application (soil temperature, moisture).

. Data Collection:

Nematode Populations: Collect soil samples from the root zone of each plot at regular
intervals (e.g., pre-application, mid-season, and at harvest). Use a systematic sampling
pattern (e.g., 10-15 cores per plot). Extract nematodes using a standard method like the
Baermann funnel or centrifugal flotation. Identify and count sting nematodes.
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o Crop Health and Vigor: Assess plant height, canopy cover, and visual damage ratings (e.g.,
chlorosis, stunting) at multiple time points during the growing season.

» Root Damage Assessment: At the end of the season, carefully excavate root systems from a
representative number of plants per plot. Assess root galling (if a concurrent root-knot
nematode population exists) and overall root health (e.g., root mass, necrosis).

 Yield: Harvest the marketable portion of the crop from the center of each plot and record the
weight and quality.

7. Statistical Analysis:
e Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

o [f significant treatment effects are observed, use a mean separation test (e.g., Tukey's HSD)
to compare treatment means.

Visualizations
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Caption: Workflow for a field trial evaluating fluensulfone efficacy.
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Considerations and Limitations

» Efficacy Variability: The effectiveness of fluensulfone can be influenced by soil type, organic
matter content, pH, and environmental conditions.[15] As seen in the potato study, its
performance may be inconsistent compared to established fumigants in certain cropping
systems.[11][13]

» Phytotoxicity: While generally considered safe for labeled crops, there have been reports of
reduced plant vigor in some instances.[16] A pre-plant application interval is often required.
[16]

» Resistance Management: Although resistance in nematode populations to fluensulfone has
not been proven, repeated and exclusive use of any single nematicide can lead to reduced
efficacy. It is crucial to integrate fluensulfone into a broader Integrated Pest Management
(IPM) program that includes crop rotation, resistant varieties, and rotation with nematicides
having different modes of action.

o Non-Target Effects: Fluensulfone has been shown to have minimal impact on the diversity
and population density of non-target free-living nematodes, which is a significant advantage
over broad-spectrum fumigants.[4][17]

Conclusion

Fluensulfone is a valuable tool for the management of sting nematodes in various agricultural
settings. Its uniqgue mode of action and favorable environmental profile make it a suitable
component of modern IPM strategies. However, for research and development professionals, it
is critical to conduct site-specific trials to optimize application methods and rates for local
conditions and cropping systems to ensure consistent and effective nematode control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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